Cas no 32565-98-3 (Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester)
32565-98-3 structure
Product Name:Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester
CAS No:32565-98-3
MF:C13H19O6P
MW:302.260125398636
CID:1456626
PubChem ID:71350909
Update Time:2025-04-20
Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester
- ethyl 2-diethoxyphosphoryloxybenzoate
- diethyl o-carbethoxyphenyl phosphate
- Ethyl 2-[(diethoxyphosphoryl)oxy]benzoate
- DTXSID50776687
- 32565-98-3
-
- Inchi: 1S/C13H19O6P/c1-4-16-13(14)11-9-7-8-10-12(11)19-20(15,17-5-2)18-6-3/h7-10H,4-6H2,1-3H3
- InChI Key: JSWNSTNHGYAQQY-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OC1C=CC=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 302.09197
- Monoisotopic Mass: 302.09192532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06
- LogP: 3.42320
Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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